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Compound of Interest

Compound Name: Acarbose EP Impurity A

Cat. No.: B15382468

A-Technical-Guide-to-Acarbose-EP-Impurity-A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acarbose EP Impurity A is a recognized impurity in the production of Acarbose, an alpha-
glucosidase inhibitor used in the management of type 2 diabetes mellitus. As with any active
pharmaceutical ingredient (API), the identification, characterization, and control of impurities
are critical for ensuring the safety and efficacy of the final drug product. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
analytical methodologies related to Acarbose EP Impurity A.

Chemical Identity and Structure

Acarbose EP Impurity A is chemically known as O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-
trihnydroxy-3-(hydroxymethyl)cyclohex-2-enylJamino]-a-D-glucopyranosyl-(1 - 4)-O-a-D-
glucopyranosyl-(1 — 4)-D-arabino-hex-2-ulopyranose. It is also referred to as Acarbose D-
Fructose Impurity.[1][2][3]

Molecular Formula: C2sH43NO1s[1][4]
Molecular Weight: 645.6 g/mol [4]

CAS Number: 1013621-79-8[1]
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The chemical structure of Acarbose EP Impurity A is presented below. The core structure is
similar to Acarbose, with the key difference being the terminal sugar unit.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15382468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15382468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexenyl moiety

OH

/ 6" — OH

. \ / \ 3" — CH20H

—
o
s —» OH o —

A

4.6-dideoxyA»amlno-a»D-glucopyr?{

4 — NH

NN

—_— v

o & — CH3
(1-4

a-D-glucopyranosyl

° 5 6 — CH20H
3 . =

o

v 2 — oH oH
e

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15382468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15382468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15382468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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